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Welcome to the Technical Support Center, your comprehensive resource for troubleshooting
common issues encountered in High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography (GC) systems. This guide is designed for researchers, scientists, and drug
development professionals to quickly diagnose and resolve experimental challenges, ensuring
the integrity and reproducibility of your analytical results.

High-Performance Liquid Chromatography (HPLC)
Troubleshooting

HPLC is a powerful technique for separating, identifying, and quantifying components in a
mixture. However, various issues can arise that may compromise the quality of your
chromatograms. This section addresses the most frequently encountered problems in a
guestion-and-answer format.

Pressure Problems

System pressure is a critical parameter in HPLC, and deviations from the expected pressure
can indicate a variety of issues.[1]
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Q1: My HPLC system is showing abnormally high backpressure. What are the likely causes
and how can | fix it?

Al: High backpressure is a common issue that can halt your analysis and potentially damage
your system.[2][3] The primary causes are typically blockages within the system.

Potential Causes and Solutions:

Cause Solution

Particulates from samples or mobile phases can
accumulate on the column inlet frit or in-line
filter.[2][3] Solution: Disconnect the column and
Clogged Column Frit or In-line Filter attempt to flush it in the reverse direction
(backflush) with a strong, compatible solvent. If
this fails, the frit may need to be replaced.[2][4]

Regularly replace in-line filters.

If you are using a buffered mobile phase with a

high organic content, the buffer salts can

precipitate and cause blockages. Solution: Flush
o the system, including the column, with water or

Precipitation of Buffer Salts ) )

a low concentration of organic solvent to

redissolve the salts.[4][5] Always ensure your

buffer is soluble in the highest organic

concentration of your gradient.

The sample solvent may not be compatible with
the mobile phase, causing the sample to
precipitate on the column head. Solution:
Sample Precipitation Whenever possible, dissolve your sample in the
mobile phase. If a different solvent must be
used, ensure it is miscible with the mobile phase

and ideally weaker than the mobile phase.

Kinked or blocked tubing can lead to a pressure
_ o increase. Solution: Systematically check the
Blocked Tubing or Fittings ) o ) )
tubing for any visible obstructions or kinks.

Replace any damaged tubing.[3]
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Here is a systematic approach to diagnosing high pressure:

start [label="High System Pressure", fillcolor="#EA4335", fontcolor="#FFFFFF"];
disconnect_column [label="Disconnect Column\nfrom Injector"]; pressure_drop
[label="Pressure Drops?", shape=diamond, fillcolor="#FBBCO05", fontcolor="#202124"];
check_system [label="Check System\n(Tubing, Injector, Pump)"]; column_issue
[label="Problem is the Column\n(Clogged Frit, Precipitation)"]; no_pressure_drop
[label="Pressure Still High"]; system_blockage [label="System Blockage\n(Tubing, Fittings,
Pump)];

start -> disconnect_column; disconnect_column -> pressure_drop; pressure_drop ->
column_issue [label="Yes"]; pressure_drop -> no_pressure_drop [label="No"];
no_pressure_drop -> system_blockage; column_issue -> check_system [style=invis]; }

HPLC High-Pressure Troubleshooting Workflow
Q2: The pressure in my HPLC system is lower than expected or fluctuating. What should | do?

A2: Low or fluctuating pressure often points to a leak in the system or the presence of air
bubbles.[1]

Potential Causes and Solutions:
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Cause Solution

A loose fitting is a common cause of leaks.[6]

Solution: Visually inspect all fittings and

connections for signs of leakage (e.g., salt
System Leak ] ]

deposits from buffered mobile phases). Gently

tighten any loose fittings. Be careful not to

overtighten, which can damage PEEK fittings.[7]

Pump seals are consumable parts that wear

over time, leading to leaks and pressure

instability. Solution: Replace the pump seals
Worn Pump Seals )

according to the manufacturer's recommended

maintenance schedule or when leaks are

observed around the pump head.[2]

Air trapped in the pump head will cause
pressure fluctuations.[6][8] Solution: Degas the
Air Bubbles in the Pump mobile phase thoroughly using an in-line
degasser, sonication, or helium sparging.[9]
Purge the pump to remove any trapped air

bubbles.

Dirty or faulty check valves can lead to

inconsistent solvent delivery and pressure
Faulty Check Valves fluctuations. Solution: Clean or replace the

check valves as per the manufacturer's

instructions.

Baseline Issues

A stable baseline is crucial for accurate peak integration and quantification.[9]
Q3: My chromatogram shows a noisy or drifting baseline. What could be the cause?

A3: Baseline noise and drift can originate from several sources, including the mobile phase,
detector, or column.[3][9][10]

Potential Causes and Solutions:
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Cause

Solution

Contaminated or Poorly Prepared Mobile Phase

Impurities in the mobile phase or microbial
growth in aqueous solutions can contribute to
baseline noise.[9][11] Solution: Use high-purity,
HPLC-grade solvents and reagents.[9] Prepare
fresh mobile phases daily and filter them. For
buffered solutions, discard after two days to
prevent microbial growth.[11]

Air Bubbles in the Detector

Air bubbles passing through the detector flow
cell will cause sharp spikes in the baseline.[12]
Solution: Ensure the mobile phase is properly
degassed.[12] Installing a backpressure
regulator after the detector can help keep gases
dissolved.

Detector Lamp Issues

An aging or failing detector lamp can lead to
increased noise and a drifting baseline.[6][9]
Solution: Check the lamp's energy output. If it's

low, replace the lamp.[6]

Column Bleed

At elevated temperatures or outside the
recommended pH range, the stationary phase of
the column can degrade and "bleed," causing a
rising baseline, especially in gradient analysis.
[12] Solution: Ensure you are operating within
the column's specified temperature and pH
limits. If the column is old or has been subjected

to harsh conditions, it may need to be replaced.

Temperature Fluctuations

Inconsistent column or mobile phase
temperature can cause the baseline to drift.[9]
[10] Solution: Use a column oven to maintain a
stable temperature.[10] Allow the system and
mobile phase to fully equilibrate before starting

your analysis.
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start [label="Baseline Noise or Drift", fillcolor="#EA4335", fontcolor="#FFFFFF"]; mobile_phase
[label="Check Mobile Phase\n(Fresh, Degassed, Filtered)"]; detector [label="Check
Detector\n(Lamp Energy, Clean Flow Cell)"]; column [label="Check Column\n(Bleed,
Equilibration)"]; temperature [label="Check Temperature\n(Column Oven, Ambient)"];

start -> mobile_phase; start -> detector; start -> column; start -> temperature; }

Troubleshooting HPLC Baseline Issues

Peak Shape Problems

Ideal chromatographic peaks are symmetrical (Gaussian). Deviations from this symmetry can
affect resolution and quantification.

Q4: My peaks are tailing. What are the common reasons for this?

A4: Peak tailing is a frequent problem and can be caused by interactions between the analyte
and the stationary phase, or by issues outside the column.[5][10]

Potential Causes and Solutions:
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Cause

Solution

Secondary Interactions

Acidic silanol groups on the silica backbone of
the stationary phase can interact with basic
analytes, causing tailing.[5] Solution: Lower the
mobile phase pH by 1-2 units to protonate the
silanols and reduce interaction. Alternatively,
add a competing base like triethylamine (TEA)
to the mobile phase in low concentrations. Using
a column with high-purity silica or end-capping

can also minimize this effect.[5]

Column Overload

Injecting too much sample can lead to peak
tailing.[13] Solution: Reduce the injection

volume or dilute the sample.

Column Contamination or Degradation

A buildup of strongly retained compounds on the
column or a void at the column inlet can cause
peak distortion. Solution: Flush the column with
a strong solvent. If a void is suspected, the
column may need to be replaced. Using a guard
column can help protect the analytical column

from contaminants.[10]

Extra-Column Volume

Excessive tubing length or diameter between
the injector, column, and detector can contribute
to peak broadening and tailing. Solution: Use
tubing with the smallest possible internal

diameter and length.

Q5: My peaks are fronting or splitting. How can | resolve this?

A5: Peak fronting and splitting are also common issues with distinct causes.[3]

Potential Causes and Solutions for Peak Fronting:
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Cause Solution

Similar to tailing, injecting too much sample can
Sample Overload also cause fronting.[14] Solution: Decrease the

amount of sample injected.[15]

If the sample is dissolved in a solvent much
stronger than the mobile phase, it can cause the

Incompatible Injection Solvent peak to front.[16] Solution: Dissolve the sample
in the mobile phase or a weaker solvent

whenever possible.

Potential Causes and Solutions for Split Peaks:

Cause Solution

A partially clogged inlet frit can cause the

sample to be distributed unevenly onto the
Partially Blocked Column Frit column, resulting in split peaks.[13] Solution:

Backflush the column. If that doesn't work,

replace the frit or the column.[13]

Avoid or channel in the column packing material
) can lead to split peaks. Solution: This usually
Column Void o . _
indicates the end of the column'’s life, and it

should be replaced.

A problem with the injector, such as a partially
) blocked port, can cause improper sample
Injector Issues . . . -
introduction. Solution: Clean the injector and

ensure the injection port is clear.

Gas Chromatography (GC) Troubleshooting

GC is a cornerstone of analytical chemistry for volatile and semi-volatile compounds. This
section provides solutions to common problems encountered during GC analysis.

Baseline and Peak Problems
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Q6: I'm observing ghost peaks in my GC chromatogram. Where are they coming from?

A6: Ghost peaks are extraneous peaks that appear in a chromatogram and are not part of the
sample. They often result from contamination or carryover.[17]

Potential Causes and Solutions:

Cause Solution

Residual sample from a previous injection can
be introduced into the current run. Solution:
) Clean the syringe and injection port.[17]
Injector Carryover ) o
Implement a thorough syringe and injector wash
step between injections, possibly with a stronger

solvent.

Volatile compounds can bleed from the injector

septum at high temperatures, creating ghost
Septum Bleed peaks.[18] Solution: Use a high-quality, low-

bleed septum. Condition new septa before use

and replace them regularly.

Impurities in the carrier gas or gas lines can

accumulate on the column and elute as peaks.
Contaminated Carrier Gas Solution: Use high-purity gases and install traps

to remove moisture, oxygen, and hydrocarbons

from the carrier gas line.[19]

As in HPLC, the stationary phase can degrade

and bleed, which may appear as a rising

baseline or discrete peaks during a temperature
Column Bleed ) -

program.[15] Solution: Condition the column

properly before use.[15] Do not exceed the

column's maximum operating temperature.

Q7: My peaks are tailing or fronting in my GC analysis. What are the causes?

A7: Similar to HPLC, peak shape issues in GC can be due to analyte interactions, column
problems, or injection issues.[17]
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Potential Causes and Solutions for Peak Tailing:

Cause Solution

Active sites in the inlet liner or on the column
can interact with polar analytes.[14] Solution:
) ] Use a deactivated inlet liner and consider
Active Sites o )
trimming a small portion (10-20 cm) from the
front of the column to remove active sites that

have developed over time.[14]

If the column is not installed correctly in the inlet
or detector, it can create dead volume, leading
. to peak tailing.[20][21] Solution: Re-install the
Improper Column Installation ]
column according to the manufacturer's
instructions, ensuring the correct insertion

depth.

A rough or angled cut of the column end can

cause peak tailing.[20][21] Solution: Re-cut the
Poor Column Cut . . .

column using a ceramic scoring wafer to ensure

a clean, 90-degree cut.[14]

Potential Causes and Solutions for Peak Fronting:

Cause Solution

Injecting too much sample is a common cause

of fronting.[14] Solution: Reduce the injection
Column Overload ] ]

volume or sample concentration, or increase the

split ratio.[15]

The polarity of the sample solvent should be
) compatible with the stationary phase. Solution:
Incompatible Solvent ] ] )
Choose a solvent that is compatible with your

column's stationary phase.

© 2026 BenchChem. All rights reserved. 10/17 Tech Support


https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-troubleshooting-peak-shapes
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-troubleshooting-peak-shapes
https://www.phenomenex.com/our-company/phenomenex-blog/technique-blogs/gas-chromatography/troubleshooting-gc-column-problems
https://www.chromatographyonline.com/view/troubleshooting-gc-columns-and-detectors-0
https://www.phenomenex.com/our-company/phenomenex-blog/technique-blogs/gas-chromatography/troubleshooting-gc-column-problems
https://www.chromatographyonline.com/view/troubleshooting-gc-columns-and-detectors-0
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-troubleshooting-peak-shapes
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-troubleshooting-peak-shapes
https://www.thermofisher.com/us/en/home/industrial/chromatography/chromatography-learning-center/chromatography-consumables-resources/chromatography-troubleshooting-guides/chromatography-troubleshooting-guides-gas-chromatography.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

start [label="GC Peak Shape Problems", fillcolor="#EA4335", fontcolor="#FFFFFF"]; tailing
[label="Peak Tailing"]; fronting [label="Peak Fronting"]; active_sites [label="Active Sites\n(Liner,
Column)"]; column_install [label="Improper Column\ninstallation"]; overload [label="Column
Overload"]; solvent_mismatch [label="Incompatible Solvent"];

start -> tailing; start -> fronting; tailing -> active_sites; tailing -> column_install; fronting ->
overload; fronting -> solvent_mismatch; }

Troubleshooting GC Peak Shape Issues

Retention and Sensitivity Issues

Q8: My retention times are shifting from run to run. What could be the problem?
A8: Inconsistent retention times are a serious issue that affects peak identification.

Potential Causes and Solutions:

Cause Solution

Aleak in the carrier gas flow path will cause the
column flow rate to be inconsistent.[22] Solution:

Leaks in the System Perform a leak check of the entire system,
paying close attention to the septum and column
fittings.[22]

Fluctuations in the oven temperature will lead to
Inconsistent Oven Temperature retention time shifts.[22] Solution: Verify that the

oven temperature is stable and accurate.

As the stationary phase degrades, retention
] times can change.[22] Solution: If the column is
Column Degradation _ _
old or has been used extensively at high

temperatures, it may need to be replaced.

Q9: I'm experiencing a loss of sensitivity in my GC analysis. Why is this happening?
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A9: A decrease in peak height or area for the same concentration of analyte indicates a loss of
sensitivity.

Potential Causes and Solutions:

Cause Solution

Buildup of non-volatile residue in the injector or

on the column can adsorb analytes, preventing
Injector or Column Contamination them from reaching the detector.[23] Solution:

Clean or replace the inlet liner.[18] Trim the front

end of the column.

A dirty detector can result in a reduced
Detector Contamination response.[18] Solution: Clean the detector

according to the manufacturer's instructions.

Leaks in the injection port can lead to sample
Leaks loss and reduced peak areas.[18] Solution:

Check for and repair any leaks.

By systematically working through these common issues and their solutions, you can efficiently
troubleshoot your HPLC and GC systems, minimizing downtime and ensuring the generation of
high-quality, reliable data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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